Cas no 2649070-69-7 (2-(1-isocyanatocyclopropyl)propan-2-ylbenzene)

2-(1-Isocyanatocyclopropyl)propan-2-ylbenzene is a specialized isocyanate compound featuring a cyclopropyl group adjacent to the reactive isocyanate functionality. This structural configuration imparts unique reactivity and steric properties, making it valuable in the synthesis of advanced polymers, coatings, and adhesives. The cyclopropyl ring enhances thermal and chemical stability, while the isocyanate group enables efficient cross-linking in polyurethane formulations. Its tailored molecular design allows for precise control over material properties, such as flexibility, durability, and resistance to degradation. This compound is particularly suited for high-performance applications requiring robust mechanical and environmental resilience. Handling requires standard isocyanate safety precautions, including moisture exclusion and proper ventilation.

2-(1-isocyanatocyclopropyl)propan-2-ylbenzene structure

2649070-69-7 structure

Product Name:2-(1-isocyanatocyclopropyl)propan-2-ylbenzene

CAS No:2649070-69-7

MF:C₁₃H₁₅NO

MW:201.264303445816

CID:5884262

PubChem ID:165663026

Update Time:2025-06-06

2-(1-isocyanatocyclopropyl)propan-2-ylbenzene Chemical and Physical Properties

Names and Identifiers

- [2-(1-isocyanatocyclopropyl)propan-2-yl]benzene
- 2649070-69-7
- EN300-1877779
- 2-(1-isocyanatocyclopropyl)propan-2-ylbenzene
- Inchi： 1S/C13H15NO/c1-12(2,11-6-4-3-5-7-11)13(8-9-13)14-10-15/h3-7H,8-9H2,1-2H3
- InChI Key： NEKDEVGAOYHTMY-UHFFFAOYSA-N
- SMILES： O=C=NC1(C(C2C=CC=CC=2)(C)C)CC1

Computed Properties

Exact Mass: 201.115364102g/mol
Monoisotopic Mass: 201.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.2
Topological Polar Surface Area: 29.4Å²

2-(1-isocyanatocyclopropyl)propan-2-ylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1877779-0.05g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	0.05g	$864.0	2023-09-18
Enamine	EN300-1877779-0.1g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	0.1g	$904.0	2023-09-18
Enamine	EN300-1877779-0.25g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	0.25g	$946.0	2023-09-18
Enamine	EN300-1877779-0.5g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	0.5g	$987.0	2023-09-18
Enamine	EN300-1877779-1.0g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	1g	$1029.0	2023-06-02
Enamine	EN300-1877779-2.5g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	2.5g	$2014.0	2023-09-18
Enamine	EN300-1877779-5.0g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	5g	$2981.0	2023-06-02
Enamine	EN300-1877779-10.0g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	10g	$4421.0	2023-06-02
Enamine	EN300-1877779-1g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	1g	$1029.0	2023-09-18
Enamine	EN300-1877779-5g	[2-(1-isocyanatocyclopropyl)propan-2-yl]benzene	2649070-69-7	5g	$2981.0	2023-09-18